Structural Elucidation and Synthetic Profiling of 1,3-Dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol
Structural Elucidation and Synthetic Profiling of 1,3-Dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol
Abstract: In modern medicinal chemistry, the strategic integration of saturated heterocycles with aromatic scaffolds is a proven tactic for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 1,3-Dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol represents a highly specialized, privileged scaffold that merges the hydrogen-bonding capacity of a pyrazol-5-ol core with the basic, solubility-enhancing properties of a piperidine ring. This whitepaper provides a comprehensive technical analysis of its chemical structure, molecular weight parameters, tautomeric dynamics, and a self-validating synthetic methodology designed for drug development professionals.
Structural Elucidation & Molecular Weight Analysis
The architecture of 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol is defined by a central electron-rich pyrazole ring, substituted at the N1 and C3 positions with methyl groups, at the C5 position with a hydroxyl group, and at the C4 position with a saturated piperidin-4-yl moiety.
Understanding the precise molecular weight and isotopic distribution is critical for downstream LC-MS/MS bioanalytical method development and quality control. The incorporation of the piperidine ring significantly shifts the physicochemical properties compared to the base 1,3-dimethyl-1H-pyrazol-5-ol core [1].
Quantitative Physicochemical Profile
| Parameter | Value | Analytical Significance |
| Molecular Formula | C₁₀H₁₇N₃O | Base formula for elemental analysis. |
| Molecular Weight (MW) | 195.26 g/mol | Standard molar mass for stoichiometric calculations and formulation. |
| Monoisotopic Mass | 195.137 Da | Target exact mass for high-resolution mass spectrometry (HRMS). |
| H-Bond Donors | 2 | Contributed by the pyrazole -OH and piperidine -NH. |
| H-Bond Acceptors | 3 | Contributed by the pyrazole nitrogens and the hydroxyl oxygen. |
| Predicted pKa (Basic) | ~9.5 | Protonation of the piperidine nitrogen at physiological pH (7.4) [3]. |
| Predicted pKa (Acidic) | ~7.2 | Deprotonation of the pyrazol-5-ol hydroxyl group. |
Tautomeric Dynamics
A critical structural feature of this scaffold is its ability to undergo tautomerism. Depending on the solvent dielectric constant and pH, the pyrazole core exists in an equilibrium between three forms:
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OH-form (1H-pyrazol-5-ol): Dominant in non-polar environments; maximizes aromaticity.
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NH-form (1,2-dihydro-3H-pyrazol-3-one): Often stabilized in polar protic solvents via intermolecular hydrogen bonding.
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CH-form (2,4-dihydro-3H-pyrazol-3-one): Less common due to the steric bulk of the C4-piperidine substituent, but transiently present during electrophilic aromatic substitution reactions.
This dynamic equilibrium critically influences its reactivity and its ability to act as a versatile pharmacophore in antimicrobial and kinase-inhibitor research[2][4].
Pharmacophore Mapping & Target Rationale
The strategic placement of the piperidine ring at the C4 position of the pyrazole creates a unique vector for target engagement. The pyrazol-5-ol core frequently acts as a bioisostere for phenols or amides, serving as a potent hydrogen-bond donor/acceptor in the hinge region of kinases. Conversely, the piperidine ring projects into solvent-exposed regions or forms critical salt bridges with acidic residues (e.g., Aspartate or Glutamate) in the target binding pocket.
Fig 2: Pharmacophore mapping and putative target interactions of the pyrazol-5-ol scaffold.
Self-Validating Synthetic Methodology
To synthesize 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol with high regiocontrol, a Knoevenagel-type condensation followed by cyclization is employed. The methodology below is designed with in-process controls (IPCs) to ensure causality and self-validation at each step.
Phase 1: Regioselective Cyclization
Objective: Construct the 1,3-dimethyl-pyrazol-5-ol core while maintaining the integrity of the piperidine ring. Reagents: Ethyl 2-(1-Boc-piperidin-4-yl)-3-oxobutanoate (1.0 eq), Methylhydrazine (1.1 eq), Anhydrous Ethanol.
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Initiation: Dissolve the electrophilic precursor (ethyl 2-(1-Boc-piperidin-4-yl)-3-oxobutanoate) in anhydrous ethanol (0.2 M) under an inert N₂ atmosphere.
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Dinucleophile Addition: Cool the reaction to 0°C. Add methylhydrazine dropwise over 15 minutes.
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Causality: Methylhydrazine possesses two nucleophilic centers. The more nucleophilic -NH₂ group preferentially attacks the more electrophilic ketone carbonyl, forming a hydrazone intermediate. The secondary amine (-NHCH₃) subsequently attacks the ester carbonyl, driving ring closure. This differential reactivity ensures the selective formation of the 1,3-dimethyl isomer over the 1,5-dimethyl isomer.
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Propagation: Heat the mixture to 80°C (reflux) for 4 hours.
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Self-Validation (IPC 1): Monitor via TLC (Hexane:EtOAc 1:1). The reaction is complete when the UV-active starting material spot is entirely replaced by a lower Rf spot. A color shift from clear to pale yellow indicates successful hydrazone formation and subsequent cyclization.
Phase 2: Boc-Deprotection and Isolation
Objective: Remove the tert-butyloxycarbonyl (Boc) protecting group to liberate the basic piperidine amine. Reagents: Trifluoroacetic Acid (TFA), Dichloromethane (DCM).
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Solvent Exchange: Concentrate the Phase 1 mixture in vacuo to remove ethanol. Redissolve the crude intermediate in DCM (0.1 M).
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Acidic Cleavage: Add TFA dropwise at 0°C until a 20% v/v TFA/DCM solution is achieved. Warm to 25°C.
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Causality: TFA is explicitly chosen over HCl/dioxane to prevent the premature precipitation of the piperidine hydrochloride salt, which can trap impurities during the liquid-liquid extraction phase.
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Self-Validation (IPC 2): Observe the reaction vessel for the evolution of CO₂ gas (bubbling), which is the stoichiometric byproduct of Boc cleavage. The cessation of bubbling (typically after 2 hours) serves as a visual indicator of reaction completion.
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Purification: Concentrate the mixture, neutralize with saturated NaHCO₃, and extract with EtOAc. Purify the organic layer via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% NH₄OH modifier) to isolate the free base.
Fig 1: Regioselective synthetic workflow for 1,3-dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol.
Analytical Validation Standards
To confirm the structural integrity and purity of the synthesized C₁₀H₁₇N₃O compound, the following analytical protocols must be executed:
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Liquid Chromatography-Mass Spectrometry (LC-MS): Utilize an acidic mobile phase (0.1% Formic Acid in H₂O/MeCN). The basic piperidine nitrogen will readily protonate, yielding a dominant [M+H]⁺ peak at m/z 196.14 .
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Nuclear Magnetic Resonance (¹H NMR, 400 MHz, DMSO-d₆):
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Singlet at ~2.10 ppm (3H) corresponding to the C3-methyl group.
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Singlet at ~3.50 ppm (3H) corresponding to the N1-methyl group.
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Broad singlet at ~10.5 ppm (1H) corresponding to the pyrazole -OH (exchangeable with D₂O).
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Multiplets between 1.50 - 3.10 ppm corresponding to the 9 protons of the piperidine ring.
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References
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PubChem. "1,3-dimethyl-1H-pyrazol-5-ol | C5H8N2O | CID 2766847". National Center for Biotechnology Information. URL:[Link]
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PubChem. "4-(1H-Pyrazol-1-yl)piperidine | C8H13N3 | CID 21193045". National Center for Biotechnology Information. URL:[Link]
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Shahani, T., Fun, H. K., Ragavan, R. V., Vijayakumar, V., & Sarveswari, S. "1,3-Dimethyl-4-phenylsulfanyl-1H-pyrazol-5-ol". PubMed Central (PMC). URL:[Link]

